Cas no 2034397-09-4 (3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product name: 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034397-09-4
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5350130

3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C18H24N4O2/c19-12-16-18(21-10-9-20-16)24-15-8-11-22(13-15)17(23)7-6-14-4-2-1-3-5-14/h9-10,14-15H,1-8,11,13H2
• InChI Key： TYSWAIUKFSRYAT-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CCN(C(CCC2CCCCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 2.9
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034397-09-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034397-09-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine and pyrazine backbone, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive agents.

The compound's molecular architecture features a cyclohexylpropanoyl group attached to a pyrrolidin-3-yl moiety, which is further linked to a pyrazine-2-carbonitrile core. This configuration imparts distinct physicochemical properties, making it a valuable candidate for medicinal chemistry and agrochemical development. Recent studies have highlighted its potential in modulating specific biological pathways, though detailed mechanistic insights remain under investigation.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile?" The synthesis typically involves multi-step organic reactions, including amide coupling, ether formation, and nitrile functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods align with the growing demand for green chemistry and sustainable synthesis practices.

Another hot topic in the research community is the compound's potential role in addressing drug-resistant infections and pest resistance. Preliminary data suggest that derivatives of 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile exhibit activity against certain microbial strains and insect pests. This has sparked interest in its application for next-generation antibiotics and eco-friendly pesticides, though further validation is required.

From a commercial perspective, the compound's patent landscape and market potential are subjects of keen analysis. With the rise of precision agriculture and personalized medicine, there is increasing investment in novel chemical entities like 2034397-09-4. Companies are exploring its scalability and cost-effective production to meet the demands of these high-growth sectors.

In summary, 3-{[1-(3-cyclohexylpropanoyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a promising scaffold for innovation across multiple industries. Its structural complexity and functional diversity make it a focal point for ongoing research, particularly in the context of global challenges such as antimicrobial resistance and food security. As scientific understanding deepens, this compound may unlock new opportunities for therapeutic and agricultural advancements.